![molecular formula C12H19N3O2 B7509276 (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone](/img/structure/B7509276.png)
(2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that has a unique structure and properties.
Mechanism of Action
The mechanism of action of (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of cancer cells. It has also been shown to have antimicrobial and antifungal properties by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and have antimicrobial and antifungal properties. It has also been shown to have potential as a fluorescent probe for biological imaging.
Advantages and Limitations for Lab Experiments
One advantage of using (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone in lab experiments is its unique structure and properties, which make it a useful tool for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone. One direction is to further investigate its potential as a fluorescent probe for biological imaging. Another direction is to study its potential use as a catalyst in organic synthesis reactions. Additionally, further research is needed to fully understand its mechanism of action and to determine its potential applications in the treatment of cancer, inflammation, and microbial infections.
In conclusion, this compound is a heterocyclic organic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its unique structure and properties make it a useful tool for studying various biological processes. However, further research is needed to fully understand its mechanism of action and to determine its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone involves the reaction of 2,6-dimethylmorpholine and 1,5-dimethyl-4-nitro-1H-pyrazole with a reducing agent such as sodium borohydride. The reaction takes place in the presence of a catalyst such as palladium on carbon. The resulting product is then purified through column chromatography to obtain the pure compound.
Scientific Research Applications
(2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone has potential applications in various fields of scientific research. It has been studied for its antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a catalyst in organic synthesis reactions. Additionally, it has been investigated for its potential use as a fluorescent probe for biological imaging.
Properties
IUPAC Name |
(2,6-dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2/c1-8-6-15(7-9(2)17-8)12(16)11-5-13-14(4)10(11)3/h5,8-9H,6-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCXWSQIUAUEOHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C2=C(N(N=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.